Cas no 19613-02-6 (Narcotine, 2-thiophenecarboxylate)

• Product Name: Narcotine, 2-thiophenecarboxylate
• CAS No: 19613-02-6
• MF: C₂₇H₂₇NO₉S
• MW: 541.569586992264
• CID: 1388010
• PubChem ID: 73456762
• Update Time: 2025-04-20

Narcotine, 2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Narcotine, 2-thiophenecarboxylate
• UGISWCQBEPENHX-URBRKQAFSA-N
• EINECS 243-182-9
• 19613-02-6

• Inchi： 1S/C22H23NO7.C5H4O2S/c1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18;6-5(7)4-2-1-3-8-4/h5-6,9,17-18H,7-8,10H2,1-4H3;1-3H,(H,6,7)/t17-,18+;/m1./s1
• InChI Key： UGISWCQBEPENHX-URBRKQAFSA-N
• SMILES： S1C=CC=C1C(=O)O.O1C(C2C(=C(C=CC=2[C@H]1[C@H]1C2C(=C3C(=CC=2CCN1C)OCO3)OC)OC)OC)=O

Computed Properties

• Exact Mass: 126.98539
• Monoisotopic Mass: 541.14065261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 750
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 40.13